Cas no 2411200-28-5 (2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylacetamide)

• Product Name: 2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylacetamide
• CAS No: 2411200-28-5
• MF: C₁₂H₂₀ClN₃O₂
• MW: 273.759101867676
• CID: 5684337
• PubChem ID: 165751899
• Update Time: 2025-06-11

2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576566
• 2411200-28-5
• 2-chloro-N-[1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-yl]acetamide
• 2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylacetamide

• Inchi： 1S/C12H20ClN3O2/c1-2-15-5-3-4-10(12(15)18)16-7-9(8-16)14-11(17)6-13/h9-10H,2-8H2,1H3,(H,14,17)
• InChI Key： YETBYUIEOURDIH-UHFFFAOYSA-N
• SMILES： ClCC(NC1CN(C1)C1C(N(CC)CCC1)=O)=O

Computed Properties

• Exact Mass: 273.1244046g/mol
• Monoisotopic Mass: 273.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylacetamide

Introduction to 2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylacetamide (CAS No. 2411200-28-5)

2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylacetamide, identified by the CAS number 2411200-28-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules targeting neurological and inflammatory pathways. The presence of a chloro substituent and a piperidine ring moiety suggests a high degree of functional diversity, making it a valuable scaffold for medicinal chemists.

The structural framework of 2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylacetamide incorporates an azetidine ring, which is known for its stability and versatility in drug design. The azetidine core is often employed in the development of peptidomimetics, offering a promising alternative to traditional peptide-based therapeutics. This structural feature enhances the compound's potential to interact with biological targets with high specificity, a critical factor in the design of novel drugs.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in neurodegenerative diseases. The piperidine moiety in this compound is particularly noteworthy, as it is frequently found in pharmacologically active agents due to its ability to modulate enzyme activity and receptor binding. Specifically, derivatives of piperidine have been extensively studied for their potential in treating conditions such as Alzheimer's disease and Parkinson's disease, where modulation of acetylcholinesterase and other relevant enzymes is crucial.

The chloro substituent at the 2-position of the azetidine ring introduces electrophilic characteristics, facilitating further functionalization through nucleophilic substitution reactions. This reactivity allows for the introduction of additional pharmacophores or modifications that can enhance binding affinity and selectivity against biological targets. Such structural adaptability makes 2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylacetamide a versatile intermediate in synthetic chemistry.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules. Molecular docking studies have been instrumental in evaluating the binding interactions of 2-chloro-N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-y acetamide with various protein targets. These studies have revealed promising interactions with enzymes such as acetylcholinesterase and butyrylcholinesterase, suggesting its potential as a lead compound for the development of novel therapeutics against cognitive disorders.

The synthesis of 2-chloro-N-1-(1ethyl 2 oxopiperidin 3 yl)azetidin 3 y lacetamide involves multi-step organic transformations, including cyclization reactions to form the azetidine core and nucleophilic substitutions to introduce the chloro and piperidine moieties. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

The pharmacological profile of this compound has been preliminarily assessed through in vitro assays targeting key enzymes and receptors relevant to neurological disorders. Initial results indicate that 2-chloro-N 1 (1 ethyl 2 oxopiperidin 3 yl) azetidin 3 y lacetamide exhibits inhibitory activity against acetylcholinesterase with a competitive binding mechanism. This suggests that it may potentiate cholinergic neurotransmission, which is often impaired in conditions such as Alzheimer's disease.

Furthermore, studies have explored the compound's interaction with inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes. The presence of functional groups capable of modulating COX activity makes this molecule a candidate for developing treatments against chronic inflammatory diseases without significant gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

The chemical stability and metabolic fate of 2-chloro-N 1 (1 ethyl 2 oxopiperidin 3 yl) azetidin 3 y lacetamide are critical factors influencing its potential as a therapeutic agent. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) have been utilized to characterize its physicochemical properties and degradation pathways. These studies are essential for predicting its behavior in biological systems and optimizing dosing regimens.

In conclusion, 2-chloro N 1 (1 ethyl 2 oxopiper idine 3 yl) azet idine 3 y lac etamide (CAS No. 2411200285) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the azetidine core, piperidine moiety, and chloro substituent, provide a rich foundation for designing molecules with enhanced therapeutic potential. Ongoing research aims to elucidate its full pharmacological profile and explore novel synthetic routes to optimize its production for future clinical applications.